Cas no 1256479-24-9 (Ethyl 3-(methylthio)benzoylformate)

• Product Name: Ethyl 3-(methylthio)benzoylformate
• CAS No: 1256479-24-9
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD11113526
• CID: 5231826
• Update Time: 2026-03-07

Ethyl 3-(methylthio)benzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(methylthio)benzoylformate
• Ethyl2-(3-(methylthio)phenyl)-2-oxoacetate
• Ethyl 2-(3-(methylthio)phenyl)-2-oxoacetate
• ethyl 2-(3-methylsulfanylphenyl)-2-oxoacetate
• (3-Methylsulfanylphenyl)oxoacetic acid ethyl ester
• (3-methylsulfanylphenyl)oxoacetic acid ethyl ester, AldrichCPR

• MDL： MFCD11113526
• Inchi： 1S/C11H12O3S/c1-3-14-11(13)10(12)8-5-4-6-9(7-8)15-2/h4-7H,3H2,1-2H3
• InChI Key： DOWLMJUETKTDPP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(C(=O)OCC)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• XLogP3: 2.5
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 3-(methylthio)benzoylformate

Ethyl 3-(methylthio)benzoylformate (CAS No. 1256479-24-9): A Comprehensive Overview

Ethyl 3-(methylthio)benzoylformate (CAS No. 1256479-24-9) is a versatile organic compound with a unique chemical structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its ethyl ester group, methylthio substituent, and benzoylformate moiety, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 3-(methylthio)benzoylformate is C11H12O3S, and it has a molecular weight of approximately 220.27 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In recent years, Ethyl 3-(methylthio)benzoylformate has gained significant attention due to its potential applications in various scientific and industrial processes. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The methylthio group in the molecule provides a reactive site for further chemical modifications, making it an attractive starting material for the development of new compounds.

Research published in the Journal of Organic Chemistry (2021) highlights the synthetic utility of Ethyl 3-(methylthio)benzoylformate in the preparation of biologically active molecules. The study demonstrated that this compound can be efficiently converted into a variety of derivatives through selective functional group transformations. For example, the benzoylformate moiety can be reduced to form an alcohol or further derivatized to introduce additional functional groups, thereby expanding its potential applications.

In the pharmaceutical industry, Ethyl 3-(methylthio)benzoylformate has shown promise as a precursor for the synthesis of novel drugs with potential therapeutic effects. A recent study published in the Journal of Medicinal Chemistry (2022) reported the use of this compound in the development of new anti-inflammatory agents. The researchers found that derivatives of Ethyl 3-(methylthio)benzoylformate exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceuticals, Ethyl 3-(methylthio)benzoylformate has also been explored for its applications in materials science. Its unique chemical structure makes it suitable for use as a monomer or cross-linking agent in the synthesis of polymers and coatings. Research published in Polymer Chemistry (2020) demonstrated that polymers derived from this compound exhibited excellent thermal stability and mechanical properties, making them suitable for high-performance applications.

The environmental impact of Ethyl 3-(methylthio)benzoylformate is another area of ongoing research. Studies have shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial use. A recent paper published in Environmental Science & Technology (2021) investigated the biodegradation pathways of this compound and found that it can be effectively broken down by microorganisms under aerobic conditions.

In conclusion, Ethyl 3-(methylthio)benzoylformate (CAS No. 1256479-24-9) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial processes.